2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H14ClNO4/c1-21-15-5-3-2-4-13(15)18-16(20)10-22-14-7-6-12(17)8-11(14)9-19/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: DKVIDDFRGSHTDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Cl)C=O
• Molecular Formula: C16H14ClNO4
• Molecular Weight: 319.74 g/mol

Description

2-(4-Chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide (CFPMA) is a synthetic compound that has seen a wide range of scientific applications in recent years. CFPMA is a versatile compound that has been used for various purposes such as synthesis, research, and lab experiments. In

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Chloroacetamide herbicides, such as acetochlor and metolachlor, are extensively studied for their metabolism in human and rat liver microsomes. These studies reveal insights into the metabolic pathways and potential toxicological implications of chloroacetamide compounds, which could be relevant for understanding the metabolism of "2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide" (Coleman, Linderman, Hodgson, & Rose, 2000).

Soil Interaction and Activity

Research on the interaction of chloroacetamide herbicides with soil and their activity in the presence of agricultural residues, such as wheat straw, provides insights into the environmental behavior of these compounds. Understanding these interactions is crucial for assessing the environmental impact of similar acetamide derivatives (Banks & Robinson, 1986).

Inhibition of Fatty Acid Synthesis in Algae

Chloroacetamide compounds like alachlor have been studied for their inhibitory effects on fatty acid synthesis in green algae, which highlights their potential as biocidal agents and their impact on non-target organisms (Weisshaar & Böger, 1989).

Chemoselective Acetylation

Studies on the chemoselective acetylation of aminophenols to produce acetamide derivatives provide insights into synthetic pathways that could be relevant for the synthesis and modification of "2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide". Such processes are crucial for the development of pharmaceuticals and other functional materials (Magadum & Yadav, 2018).

Anticancer, Anti-Inflammatory, and Analgesic Activities

Research on the biological activities of 2-(substituted phenoxy) acetamide derivatives reveals their potential as anticancer, anti-inflammatory, and analgesic agents. Such studies suggest possible pharmacological applications for structurally related acetamide compounds (Rani, Pal, Hegde, & Hashim, 2014).